Cas no 1501251-00-8 (Ethanone, 1-[2-(chloromethoxy)phenyl]-)

• Product Name: Ethanone, 1-[2-(chloromethoxy)phenyl]-
• CAS No: 1501251-00-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 5263450
• Update Time: 2025-08-04

Ethanone, 1-[2-(chloromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(chloromethoxy)phenyl]-

• Inchi： 1S/C9H9ClO2/c1-7(11)8-4-2-3-5-9(8)12-6-10/h2-5H,6H2,1H3
• InChI Key： BZCMKUMOICFFDR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OCCl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[2-(chloromethoxy)phenyl]-

Ethanone, 1-[2-(chloromethoxy)phenyl]- (CAS No. 1501251-00-8): A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-[2-(chloromethoxy)phenyl]-, identified by its unique chemical identifier CAS No. 1501251-00-8, represents a compound of significant interest in the realm of pharmaceutical and chemical research. This molecule, featuring a phenyl ring substituted with a chloromethoxy group and linked to a ketone backbone, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in advancing our understanding of molecular interactions.

The structural framework of Ethanone, 1-[2-(chloromethoxy)phenyl]- encompasses both aromatic and heteroatom-containing functional groups, which are pivotal in determining its chemical behavior and biological activity. The presence of the chloromethoxy group at the para position relative to the ketone functionality enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound's versatility stems from its ability to participate in various chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules that incorporate the phenyl-chloromethoxy motif. Studies have demonstrated that such structural features are often associated with modulatory effects on neurological pathways and inflammatory responses. For instance, derivatives of this class have been investigated for their potential role in treating neurological disorders by interacting with specific receptor targets. The< strong>Ethanone, 1-[2-(chloromethoxy)phenyl]- core structure provides a scaffold for designing molecules that can selectively modulate these pathways without unintended side effects.

The synthesis of Ethanone, 1-[2-(chloromethoxy)phenyl]- typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve the scalability of production but also enhance the functionalization possibilities of the molecule.

One of the most compelling aspects of studying Ethanone, 1-[2-(chloromethoxy)phenyl]- is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural attributes to design molecules with enhanced binding affinity and selectivity for biological targets. For example, modifications to the chloromethoxy group have been explored to fine-tune pharmacokinetic properties, leading to improved drug-like characteristics such as solubility and metabolic stability. Such efforts align with the broader goal of developing next-generation pharmaceuticals that are more effective and safer for patient use.

The computational modeling of Ethanone, 1-[2-(chloromethoxy)phenyl]- has also contributed significantly to understanding its behavior at both molecular and cellular levels. Through techniques like molecular dynamics simulations and quantum mechanical calculations, scientists can predict how this compound interacts with biological macromolecules such as enzymes and receptors. These insights are crucial for rational drug design and for optimizing lead compounds during the early stages of drug development.

In conclusion, Ethanone, 1-[2-(chloromethoxy)phenyl]- (CAS No. 1501251-00-8) stands out as a versatile and intriguing compound with far-reaching implications in chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable building block for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its significance will only grow in the coming years.